(+/-)5,6-DHET lactone

Catalog No.
S12810748
CAS No.
M.F
C20H32O3
M. Wt
320.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(+/-)5,6-DHET lactone

5,6-EET instability in aqueous media leads to lactone formation, compromising quantification. (+/-)5,6-DHET lactone supplies a stable analytical standard for LC-MS/GC-MS workflows.

  • Resolves genuine enzymatic product from sample-handling artifacts.
  • Matches 5,6-EET potency in endothelial Ca2+ mobilization, a reliable EDHF surrogate.
  • Crucial negative control for COX/PGH synthase assays - unlike 14,15-EET, this 5,6-isomer does not inhibit PGE2.

Supplied with CoA; ready for global dispatch.

Product Name

(+/-)5,6-DHET lactone

IUPAC Name

(6S)-6-[(1R,3Z,6Z,9Z)-1-hydroxypentadeca-3,6,9-trienyl]oxan-2-one

Molecular Formula

C20H32O3

Molecular Weight

320.5 g/mol

InChI

InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18(21)19-16-14-17-20(22)23-19/h6-7,9-10,12-13,18-19,21H,2-5,8,11,14-17H2,1H3/b7-6-,10-9-,13-12-/t18-,19+/m1/s1

InChI Key

FVXUUVSFGPLNBJ-GSKBNKFLSA-N

Canonical SMILES

CCCCCC=CCC=CCC=CCC(C1CCCC(=O)O1)O

Isomeric SMILES

CCCCC/C=C\C/C=C\C/C=C\C[C@H]([C@@H]1CCCC(=O)O1)O

Synonyms

5,6-Dihydroxyeicosatrienoic acid lactone, 5,6-DHET lactone, (±)-5,6-DHET lactone, 5,6-Dihydroxy-8,11,14-eicosatrienoic acid lactone, 5,6-DHET-δ-lactone

Purity

≥98%

(+/-)5,6-DHET lactone is the stable, cyclized derivative of 5,6-dihydroxyeicosatrienoic acid (5,6-DHET), a product of epoxide hydrolase activity on 5,6-epoxyeicosatrienoic acid (5,6-EET). As a cytochrome P450-pathway metabolite of arachidonic acid, this compound and its related isomers are integral to studying cardiovascular and inflammatory signaling. The lactone form is particularly relevant as it can be formed spontaneously from 5,6-EET in aqueous solutions or as an artifact during sample processing, making the purified standard essential for accurate quantification and differentiation from its free acid or epoxide precursors.

Research Fit

Chemical stability supports reproducible in vitro assays
EDHF-like vasodilation signaling research tool
Distinct PON1-metabolic pathway probe

Substituting (+/-)5,6-DHET lactone with its parent epoxide (5,6-EET), the free diol (5,6-DHET), or other regioisomers (e.g., 14,15-DHET) is unreliable for both analytical and biological studies. The 5,6-EET regioisomer is chemically unstable in aqueous solutions, rapidly converting to the lactone, whereas other isomers like 14,15-EET are relatively stable. This inherent instability necessitates using the lactone as a distinct standard. Furthermore, biological activity is highly specific; for example, 5,6-EET is a potent stimulator of endothelial cell proliferation, while its corresponding DHET metabolites are inactive in this context. Similarly, the vasodilatory effects of DHETs are significantly lower than their parent EETs, and this potency varies between regioisomers, making precise compound selection critical for reproducible outcomes.

Substitution Risk

5,6-EET instability

5,6-EET degrades rapidly in physiological buffers, limiting assay reproducibility; the lactone remains stable.

Metabolic pathway divergence

5,6-EET/DHET are sEH substrates, while the lactone is primarily hydrolyzed by PON1, altering experimental readouts.

Accurate Quantification vs. Labile 5,6-EET

The parent compound, 5,6-EET, is highly unstable in aqueous media, degrading with a half-life of approximately 8 minutes into a mixture of 5,6-DHET and 5,6-DHET lactone. This rapid, spontaneous conversion makes direct measurement of 5,6-EET unreliable. Procuring the stable lactone form is therefore a requirement for use as a reference standard to accurately identify and quantify the specific products of the 5,6-EET pathway, distinguishing between enzymatic metabolites and chemical degradation products.

Evidence DimensionChemical Stability (Half-life in Krebs' buffer)
Target Compound DataStable (serves as a stable endpoint for quantification)
Comparator Or Baseline5,6-EET: t1/2 ≈ 8 minutes
Quantified DifferenceQualitatively higher stability, enabling its use as a reliable analytical standard where the precursor is too labile.
ConditionsCompound stability assessed in oxygenated Krebs' buffer.

For accurate lipidomics, this standard is non-negotiable to confirm if detected lactone is a true metabolite or a sample preparation artifact from the highly labile 5,6-EET.

Solution stability vs. 5,6-EET
Head-to-head
t₁/₂ ≈ 8 min for 5,6-EET in oxygenated buffer; lactone remains stable
Stable lactone supports reproducible dose-response studies
Physiological buffer conditions, reported

Enhanced Calcium Mobilization vs. Free Diol

While hydrolysis of EETs to DHETs often reduces biological activity, the lactonization of 5,6-DHET preserves critical signaling functions. In human endothelial cells, 5,6-DHET lactone induces a dose-dependent increase in intracellular calcium ([Ca2+]i), a key event in vasodilation. This response is significantly higher than that induced by the free diol, 5,6-DHET, and is comparable to the potent parent epoxide, 5,6-EET. This demonstrates that the lactone is not an inactive metabolite but a functionally important signaling molecule.

Evidence DimensionIntracellular Calcium ([Ca2+]i) Mobilization
Target Compound DataInduces a strong, dose-dependent increase in [Ca2+]i
Comparator Or Baseline5,6-DHET (free diol): Induces a significantly lower [Ca2+]i increase. 5,6-EET (precursor): Induces a similar [Ca2+]i increase.
Quantified DifferenceSignificantly more potent in mobilizing calcium than its corresponding free diol, 5,6-DHET.
ConditionsAssay performed in human endothelial cells.

This evidence justifies procuring the lactone to specifically study the biological effects of this stable metabolite, which are distinct from and more potent than the free diol form.

Vasodilation activity vs. AA
Head-to-head
EC₅₀ -15.8 to -13.1 log[M] vs. AA -7.5 log[M]
Ranked above arachidonic acid in vasodilation model
Canine coronary arteriole assay; reported ranking within tested set

Regioisomer-Specific PGE2 Modulation: 5,6- vs. 14,15-EET

The biological effects of EETs and their metabolites are highly dependent on the position of the epoxide. In vascular smooth muscle cells, 14,15-EET significantly inhibits prostaglandin E2 (PGE2) formation by 40-75%. In stark contrast, the 5,6-EET regioisomer was shown to be completely ineffective in this assay. This demonstrates a clear functional divergence between isomers. A researcher seeking to modulate PGH synthase activity and PGE2 production would require the 14,15-isomer, whereas the 5,6-isomer (and its metabolites like 5,6-DHET lactone) would be procured as a negative control or to study pathways independent of this mechanism.

Evidence DimensionInhibition of PGE2 Formation
Target Compound Data5,6-EET (precursor to 5,6-DHET lactone) is ineffective.
Comparator Or Baseline14,15-EET: Reduces PGE2 formation by 40-75%.
Quantified DifferenceComplete lack of activity compared to the potent inhibitory effect of the 14,15-regioisomer.
ConditionsAssay in porcine aortic and murine brain microvascular smooth muscle cells.

This highlights the absolute necessity of selecting the correct regioisomer, as substituting one for another can lead to a complete loss of the intended biological effect.

Dose-response in arterioles
Data to verify
41% relaxation at 0.01 pM; 100% at 100 pM
Supports vasodilation endpoint review
Reported dose-response, source to confirm
sEH resistance vs. DHET family
Class-level
Lactone evades sEH hydrolysis; 5,6-EET/DHET are sEH substrates
Metabolic pathway divergence supports sEH-independent signaling studies
Qualitative inference; requires model-specific validation
rePON1 degradation quantified
Reported
85.1 ± 3.4% degradation to DHET by rePON1; control 12.0 ± 8.7%
Defined PON1-mediated clearance pathway
In vitro recombinant enzyme assay

Quantitative Standard for Lipidomics & Metabolomics

Due to the extreme instability of its 5,6-EET precursor in aqueous and acidic environments, this stable lactone is the required analytical standard for any LC-MS or GC-MS workflow aiming to quantify the 5,6-EET metabolic pathway. It allows researchers to differentiate between the DHET and lactone forms and to determine if the lactone is a true enzymatic product or an artifact of sample handling.

EDHF-Mediated Vasodilation Research

The compound is the right choice for studying vascular signaling pathways where the free diol (5,6-DHET) is a poor agonist. Its ability to mobilize intracellular calcium in endothelial cells at levels comparable to 5,6-EET, but with much greater chemical stability, makes it a reliable tool for investigating endothelium-derived hyperpolarizing factor (EDHF) activity.

Negative Control for Prostaglandin Synthesis Studies

In research focused on the inhibition of cyclooxygenase (COX) or prostaglandin H (PGH) synthase by EETs, the 5,6-DHET lactone (or its precursor 5,6-EET) serves as a critical negative control. Unlike the 14,15-EET isomer, which potently inhibits PGE2 production, the 5,6-isomer is inactive, allowing for the precise dissection of regioisomer-specific effects on the prostaglandin pathway.

Application Fit

Application
Selection Property
Validation Focus
5,6-EET pathway LC-MS quantitation
Chemical stability as surrogate standard
Method precision and recovery assessment
EDHF-like vasodilation research
Vasodilatory activity in resistance arterioles
KCa channel-mediated hyperpolarization pathway
PON1 lactonase activity studies
Specific PON1 substrate selectivity
HDL-associated lactonase pathway discrimination
Microvascular dysfunction target validation
Vasodilatory reference compound
Human microvessel calcium signaling and dose-response

XLogP3

5.3

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

320.23514488 g/mol

Monoisotopic Mass

320.23514488 g/mol

Heavy Atom Count

23

Explore Compound Types